N-methyl-1H-indazole-3-carboxamide

• IUPAC Name: N-methyl-1H-indazole-3-carboxamide
• InChI: InChI=1S/C9H9N3O/c1-10-9(13)8-6-4-2-3-5-7(6)11-12-8/h2-5H,1H3,(H,10,13)(H,11,12)
• InChI Key: WZVBKCJHULLMHK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NNC2=CC=CC=C21
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

“N-methyl-1H-indazole-3-carboxamide” is a chemical compound with the molecular formula C10H11N3O. It is a derivative of indazole, a heterocyclic aromatic organic compound. Indazole derivatives have been drawing attention in medicinal chemistry as kinase inhibitors.

Synthesis Analysis

The synthesis of indazole derivatives, including “this compound”, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an indazole core, which is a benzene ring fused to a pyrrole ring. The nitrogen atom in the pyrrole ring participates in the aromaticity of the indazole core.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its boiling point is approximately 441.4±18.0°C at 760 mmHg, and its melting point is between 106-108°C.

Scientific Research Applications

Identification and Analysis of Derivatives

• Cannabimimetic Indazole Derivatives : N-methyl-1H-indazole-3-carboxamide derivatives have been identified in illegal products. These derivatives, such as AB-PINACA and AB-FUBINACA, were analyzed using various chromatography and spectroscopy methods (Uchiyama et al., 2012).

• Synthetic Cannabinoids : Several derivatives have been synthesized and identified as synthetic cannabinoids in clandestine laboratories. Their analytical properties and potential pharmacological activities are a subject of ongoing research (Jia et al., 2017).

Pharmacological Studies

• Monoamine Oxidase B Inhibitors : Indazole- and indole-carboxamides, closely related to this compound, have been discovered as potent and selective inhibitors of monoamine oxidase B (MAO-B). This finding is significant for treating diseases like Parkinson's (Tzvetkov et al., 2014).

• Antiproliferative Activity : N-phenyl-1H-indazole-1-carboxamide derivatives, related to this compound, have shown potential antiproliferative activity against various cancer cell lines. This research area explores the compounds' ability to inhibit cell growth (Maggio et al., 2011).

Chemical Synthesis and Characterization

• Synthesis and Resolution : The synthesis and characterization of various derivatives, including the study of their enantiomers and structural analysis, contribute significantly to understanding these compounds' chemical properties (Harada et al., 1997).

• Crystal Structure and Activity Studies : Investigations into the crystal structure and antitumor activity of specific derivatives enhance our understanding of their interaction with biological systems and potential therapeutic applications (Hao et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, “1H-indazole-3-carboxaldehyde”, indicates that it causes skin irritation and serious eye irritation. It’s reasonable to assume that “N-methyl-1H-indazole-3-carboxamide” might have similar hazards, but specific safety data for this compound is not available in the retrieved sources.

Future Directions

Indazole derivatives, including “N-methyl-1H-indazole-3-carboxamide”, are drawing more attention in medicinal chemistry, particularly as kinase inhibitors for the treatment of cancer. Therefore, future research might focus on exploring the medicinal properties of “this compound” and other indazole derivatives.